N-(4-(1H-benzo[d]imidazol-2-yl)phenyl)-4-(pentyloxy)benzamide

• IUPAC Name: N-[4-(1H-benzimidazol-2-yl)phenyl]-4-pentoxybenzamide
• InChI: InChI=1S/C25H25N3O2/c1-2-3-6-17-30-21-15-11-19(12-16-21)25(29)26-20-13-9-18(10-14-20)24-27-22-7-4-5-8-23(22)28-24/h4-5,7-16H,2-3,6,17H2,1H3,(H,26,29)(H,27,28)
• InChI Key: ABVMLXMFIYPBNM-UHFFFAOYSA-N
• Canonical SMILES: CCCCCOC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)C3=NC4=CC=CC=C4N3
• Molecular Formula: C25H25N3O2
• Molecular Weight: 399.5 g/mol
• CAS No.: 477555-92-3

Description

N-(4-(1H-benzo[d]imidazol-2-yl)phenyl)-4-(pentyloxy)benzamide is a useful research compound. Its molecular formula is C25H25N3O2 and its molecular weight is 399.494. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Potential Antipsychotic Properties

Research has focused on the synthesis of analogs related to N-(4-(1H-benzo[d]imidazol-2-yl)phenyl)-4-(pentyloxy)benzamide, investigating their potential as antipsychotic agents. For instance, a study developed 2-phenyl-4-(aminomethyl)imidazoles as conformationally restricted analogs of selective benzamide antipsychotics, demonstrating their affinity for dopamine D2 receptors, which is crucial for antipsychotic efficacy (Thurkauf et al., 1995).

Cardiac Electrophysiological Activity

Another line of inquiry has focused on the cardiac electrophysiological properties of N-substituted imidazolylbenzamides, revealing their potential as selective class III agents. Compounds with the imidazolyl moiety showed promising potency in in vitro assays, indicating their viability for developing new treatments for arrhythmias (Morgan et al., 1990).

Antimicrobial and Anticancer Applications

Further studies have explored the use of benzimidazole derivatives, including structures similar to this compound, for their antimicrobial and anticancer activities. For example, the synthesis of thiosemicarbazide derivatives as precursors for various heterocyclic compounds demonstrated antimicrobial potential, highlighting the broad applicability of these compounds in designing new therapeutic agents (Elmagd et al., 2017).

Polyamide Synthesis with Bulky Pendent Groups

Research has also delved into the synthesis of polyamides with bulky triaryl imidazole pendent groups, showcasing the potential of these compounds in creating materials with desirable properties. This work not only expands the application of benzimidazole derivatives in materials science but also opens new avenues for the development of novel polymers with enhanced performance characteristics (Ghaemy et al., 2009).